Cas no 128979-09-9 (1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one
• CAS No: 128979-09-9
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• MDL: MFCD22381233
• CID: 1223744
• PubChem ID: 58924902
• Update Time: 2025-10-28

1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-1,3-thiazol-4-yl)ethanone
• 1‐(2‐BROMOTHIAZOL‐4‐YL)ETHANONE
• 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one
• 128979-09-9
• SY260086
• 1-(2-broMothiazol-4-yl)ethanone
• MFCD22381233
• KMLXESRYDSFCOJ-UHFFFAOYSA-N
• CS-0498700
• SCHEMBL1974224
• DB-200813
• EN300-1700424
• 1-(2-bromothiazol-4-yl)ethan-1-one
• 1-(2-Bromo-4-thiazolyl)ethanone

• MDL： MFCD22381233
• Inchi： 1S/C5H4BrNOS/c1-3(8)4-2-9-5(6)7-4/h2H,1H3
• InChI Key： KMLXESRYDSFCOJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C)=O

Computed Properties

• Exact Mass: 204.91970g/mol
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one

Compound CAS No. 128979-09-9: 1-(2-Bromo-1,3-thiazol-4-yl)ethan-1-one

Compound CAS No. 128979-09-9, also known as 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one, is a synthetic organic compound with a unique structure that combines a thiazole ring and a ketone group. The thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is a key feature of this compound. The presence of the bromine atom at the 2-position of the thiazole ring adds to its chemical reactivity and potential applications in various fields.

The synthesis of 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one involves several steps, including the formation of the thiazole ring and subsequent bromination. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more feasible for large-scale production. This compound has been explored in the context of its potential as an intermediate in pharmaceutical chemistry, particularly in the development of bioactive molecules with anti-inflammatory or antitumor properties.

In terms of physical properties, CAS No. 128979-09-9 is typically a crystalline solid with a melting point around 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under different conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

The application of 1-(2-bromo-1,3-thiazol-4-yl)ethan-1-one in medicinal chemistry has garnered significant attention due to its ability to act as a building block for more complex molecules. Recent research has highlighted its role in the synthesis of heterocyclic compounds with potential pharmacological activities. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes associated with inflammatory processes.

Beyond its medicinal applications, CAS No. 128979-09-9 has also been investigated for its potential use in agrochemicals and materials science. In agrochemistry, derivatives of this compound have shown promise as fungicides or insecticides due to their ability to disrupt key biochemical pathways in target organisms. In materials science, the compound's unique electronic properties make it a candidate for use in organic electronics or advanced materials.

From an environmental perspective, the ecotoxicological effects of 1-(2-bromo-1,3-thiazol-4-y)l)ethan-one have been evaluated to assess its potential impact on aquatic ecosystems. Studies indicate that while the compound exhibits moderate toxicity to certain aquatic organisms, its environmental persistence is relatively low due to rapid degradation under sunlight exposure.

In conclusion, CAS No. 128979-09-9, or 1-(2-bromo-thiazol-4-y)l ethanone, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis and material development.